4-Methoxy-6-nitro-1,3-benzodioxole

• IUPAC Name: 4-methoxy-6-nitro-1,3-benzodioxole
• InChI: InChI=1S/C8H7NO5/c1-12-6-2-5(9(10)11)3-7-8(6)14-4-13-7/h2-3H,4H2,1H3
• InChI Key: CNVWHJAWPZWPCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)[N+](=O)[O-]
• Molecular Formula: C8H7NO5
• DSSTOX Substance ID: DTXSID50385011
• Molecular Weight: 197.14 g/mol
• CAS RN: 51068-95-2

Description

4-Methoxy-6-nitro-1,3-benzodioxole is a chemical compound used as a reactant in the preparation of methoxymethylenedioxyamphetamine derivatives. It has a molecular formula of C11H11NO5.

Synthesis Analysis

The synthesis of 4-Methoxy-6-nitro-1,3-benzodioxole involves its use as a reactant in the preparation of methoxymethylenedioxyamphetamine derivatives. More detailed information about the synthesis process can be found in the Canadian Journal of Chemistry.

Molecular Structure Analysis

The molecular structure of 4-Methoxy-6-nitro-1,3-benzodioxole is characterized by a nitrophenanthro and a benzodioxole ring system. The molecular weight is 192.2112.

Chemical Reactions Analysis

4-Methoxy-6-nitro-1,3-benzodioxole is used as a reactant in the preparation of methoxymethylenedioxyamphetamine derivatives. This suggests that it participates in chemical reactions that lead to the formation of these derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Methoxy-6-nitro-1,3-benzodioxole include a molecular weight of 192.2112. More detailed information about its physical and chemical properties can be found in the NIST Chemistry WebBook.

Future Directions

Given its use as a reactant in the preparation of methoxymethylenedioxyamphetamine derivatives, future research could explore other potential applications of 4-Methoxy-6-nitro-1,3-benzodioxole in the synthesis of other chemical compounds.

Synthesis routes and methods

Procedure details

4-Methoxy-benzo[1,3]dioxole (2.03 g, 13.34 mmole) was dissolved in acetic anhydride (20 mL) and cooled in an ice bath while stirring. Nitric acid (1.5 mL) was added dropwise with an addition funnel over 30 minutes. The ice bath was removed and the mixture was stirred overnight allowing the reaction to heat up to room temperature. The mixture was poured into ice water and the product crashed out and was filtered and washed with water. The precipitate was dried under vacuum in a dessicator yielding (1.21 g, 46% yield) of 4-methoxy-6-nitro-benzo[1,3]dioxole. NMR-DMSO-d6: 7.63 (s, 1H), 7.52 (s, 1H), 6.25 (s, 2H), 3.95 (s, 3H)